Cas no 102029-87-8 (Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt)

Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt structure
102029-87-8 structure
Product Name:Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt
CAS No:102029-87-8
MF:C22H41N7O10P2
MW:625.54936671257
MDL:MFCD00058338
CID:124854
PubChem ID:329770855
Update Time:2024-11-04

Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanaminium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogendiphosphate
    • ADENOSINE 5’-DIPHOSPHATE DI(MONOCYCLOHEXYLAMMONIUM) SALT
    • Adenosine 5'-diphosphate bis(cyclohexylammonium) salt
    • ADENOSINE 5'-DIPHOSPHATE DI(MONOCYCLOHEXYLAMMONIUM) SALT
    • Adenosine 5'-diphosphate di(dicyclohexyl)amine salt
    • ADP
    • methyl hydrogendiphosphate
    • Cyclohexanaminium ((2R,3S,4R,5R)
    • ADP DI(MONOCYCLOHEXYLAMMONIUM) SALT
    • Adenosine 5`-diphosphate di(dicyclohexyl)aMine salt
    • ADENOSINE 5'-DIPHOSPHATEDI(MONOCYCLOHEXY LAMMONIUM)
    • Adenosine 5′-diphosphate bis(cyclohexylammonium) salt,ADP
    • Adenosine 5'-(trihydrogen diphosphate) cyclohexanamine salt
    • Cyclohexanaminium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)m
    • [[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphate;
    • Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt
    • ADP (cyclohexanamine)
    • Adenosine 5'-diphosphate bis(cyclohexylammonium) salt, >=95% (HPLC), crystalline, bacterial
    • Cyclohexanaminium ((2R pound not3S pound not4R pound not5R)-5-(6-amino-9H-purin-9-yl)-3 pound not4-dihydroxytetrahydrofuran-2-yl)methyl hydrogendiphosphate
    • C71098
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate;cyclohexanamine
    • AC-37053
    • ADENOSINE 5/'-DIPHOSPHATE DI(MONOCYCLOHEXYLAMMONIUM) SALT
    • 102029-87-8
    • Adenosine 5'-diphosphate di(monocyclohexylammonium)salt
    • MFCD00058338
    • cyclohexanamine hemi(((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl diphosphate)
    • MDL: MFCD00058338
    • Inchi: 1S/C10H15N5O10P2.2C6H13N/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20;2*7-6-4-2-1-3-5-6/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20);2*6H,1-5,7H2/t4-,6-,7-,10-;;/m1../s1
    • InChI Key: SCOUEIPNDLFPCX-IDIVVRGQSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.NC1CCCCC1.NC1CCCCC1

Computed Properties

  • Exact Mass: 625.23900
  • Monoisotopic Mass: 625.23901453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 5
  • Complexity: 672
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 294

Experimental Properties

  • Solubility: H2O: soluble, clear to slightly hazy, colorless to faintly yellow
  • PSA: 304.26000
  • LogP: 2.79140

Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt Security Information

Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt Pricemore >>

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